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Compound of Interest

N-propyl-3-
Compound Name:
pyrrolidinemethanamine

Cat. No.: B8541236

Standard Operating Procedure for N-propyl-3-
pyrrolidinemethanamine

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and use
of N-propyl-3-pyrrolidinemethanamine. Due to the limited availability of specific data for this
compound, this standard operating procedure (SOP) is based on the general properties and
hazards of aliphatic amines. A conservative approach is strongly recommended.

Hazard Identification and Chemical Properties

N-propyl-3-pyrrolidinemethanamine is an aliphatic amine. While specific toxicological and
physical hazard data are not readily available for this exact compound, it should be handled
with the same precautions as other chemicals in its class. Aliphatic amines are typically
flammable, corrosive, and can be toxic if ingested, inhaled, or absorbed through the skin.[1][2]

[3]
Assumed Hazards:
o Flammable Liquid and Vapor: Vapors may form explosive mixtures with air.[2][3]

e Corrosive: Causes severe skin burns and eye damage.[2]
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» Toxic: Harmful if swallowed or inhaled. May be harmful in contact with skin.

e lrritant: May cause respiratory irritation.

Table 1: Physicochemical Properties of Structurally Similar Amines

N-
Di N-propyl-3- (phenylmethyl)
i-n-
Property Propylamine . pentanamine -N-propyl-3-
propylamine ] o )
hydrochloride pyrrolidinamin
e
Not readily
CAS Number 107-10-8[4] 142-84-7[3] 151668-09-6[5] _
available
Molecular
C3HIN[4] C6H15N C8H20CINI[5] C14H22N2[6]
Formula
Molecular Weight  59.11 g/mol [4] 101.19 g/mol 177.71 g/mol [5] 218.34 g/mol [6]
Boiling Point 47-51 °C[4] 109-110 °C Not available Not available
Flash Point -30 °C[4] 7°C Not available Not available
Density 0.719 g/mL[4] 0.74 g/mL Not available Not available

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted before handling this chemical.[7][8] The

following PPE is mandatory:

e Eye and Face Protection: Chemical safety goggles and a face shield.

¢ Skin Protection:

o

Gloves: Compatible chemical-resistant gloves (e.g., nitrile, neoprene). breakthrough times.

Lab Coat: A flame-resistant lab coat is recommended.

o

[¢]

Clothing: Long pants and closed-toe shoes are required.
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o Respiratory Protection: Work should be conducted in a certified chemical fume hood. If there
is a risk of inhalation exposure, a NIOSH-approved respirator with an organic vapor cartridge
is necessary.[9]

Safe Handling and Storage
3.1. Handling:

o All work with N-propyl-3-pyrrolidinemethanamine must be performed in a well-ventilated
chemical fume hood.[1]

o Keep away from heat, sparks, open flames, and hot surfaces. - No smoking.[2][3]
o Use only non-sparking tools.[2][3]

o Take precautionary measures against static discharge. Ground/bond container and receiving
equipment.[2][3]

» Avoid contact with skin, eyes, and clothing.[9]
e Do not breathe vapors or mists.[2][3]

e Wash hands thoroughly after handling.

3.2. Storage:

» Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents and acids.[2][3][7]

o Keep containers tightly closed when not in use.[2][3]

» Store in a flammable liquids storage cabinet.

Emergency Procedures

4.1. Spills:

o Evacuate the area and restrict access.
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Wear appropriate PPE, including respiratory protection.

Absorb the spill with an inert, non-combustible absorbent material (e.g., sand, vermiculite).

Collect the absorbed material into a sealed, labeled container for hazardous waste disposal.

Ventilate the area and wash the spill site after material pickup is complete.

4.2. First Aid:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If breathing has
stopped, provide artificial respiration. Seek immediate medical attention.[2][3][9]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing. Seek immediate medical attention.[9][10]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek immediate medical attention.[2][10]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[2][3]

Waste Disposal

Dispose of waste in accordance with all local, state, and federal regulations. Contact your
institution's environmental health and safety department for specific guidance.

Experimental Protocol: General Procedure for Using
N-propyl-3-pyrrolidinemethanamine as a Reagent

This is a generic protocol and should be adapted for specific experimental needs.
6.1. Materials:
o N-propyl-3-pyrrolidinemethanamine

e Anhydrous solvent (e.g., dichloromethane, tetrahydrofuran)
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e Reaction vessel (e.g., round-bottom flask)

e Magnetic stirrer and stir bar

 Inert gas supply (e.g., nitrogen, argon)

e Syringes and needles

e Quenching solution (e.g., saturated aqueous sodium bicarbonate)

o Appropriate work-up and purification supplies

6.2. Procedure:

o Ensure the reaction setup is clean, dry, and assembled in a chemical fume hood.
e Purge the reaction vessel with an inert gas.

e Add the desired amount of anhydrous solvent to the reaction vessel via syringe.

o Carefully draw the required volume of N-propyl-3-pyrrolidinemethanamine into a syringe
and add it dropwise to the reaction vessel with stirring.

» Proceed with the addition of other reagents as required by the specific chemical synthesis.
» Monitor the reaction by an appropriate method (e.g., TLC, LC-MS).

» Upon completion, quench the reaction by slowly adding the quenching solution.

e Proceed with the appropriate aqueous work-up and extraction.

e Dry the organic layer, filter, and concentrate the solvent using a rotary evaporator.

» Purify the crude product by a suitable method (e.g., column chromatography, distillation).

Visualizations
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Caption: General workflow for handling N-propyl-3-pyrrolidinemethanamine.
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Caption: Hazard overview for aliphatic amines.
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Caption: Decision tree for spill response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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